Cas no 53645-66-2 (1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(phenylmethyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(phenylmethyl)-
• CAS No: 53645-66-2
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 356786
• PubChem ID: 71365122
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(phenylmethyl)-
• 4-benzyl-1-methylpyrazolo[3,4-d]pyrimidine
• 4-Benzyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID60788554
• 53645-66-2

• Inchi： 1S/C13H12N4/c1-17-13-11(8-16-17)12(14-9-15-13)7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3
• InChI Key： CIQCUOFHKGOVCB-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C=N1)=C(CC1C=CC=CC=1)N=CN=2

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6